Cas no 2137458-89-8 (2-(2-Methoxyacetamido)-3-(piperidin-4-yl)propanoic acid)
2-(2-Methoxyacetamido)-3-(piperidin-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2137458-89-8
- EN300-377604
- 2-(2-methoxyacetamido)-3-(piperidin-4-yl)propanoic acid
- 2-(2-Methoxyacetamido)-3-(piperidin-4-yl)propanoic acid
-
- Inchi: 1S/C11H20N2O4/c1-17-7-10(14)13-9(11(15)16)6-8-2-4-12-5-3-8/h8-9,12H,2-7H2,1H3,(H,13,14)(H,15,16)
- InChI Key: MFPRLPCOSZZAFW-UHFFFAOYSA-N
- SMILES: OC(C(CC1CCNCC1)NC(COC)=O)=O
Computed Properties
- Exact Mass: 244.14230712g/mol
- Monoisotopic Mass: 244.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 87.7Ų
2-(2-Methoxyacetamido)-3-(piperidin-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-377604-0.05g |
2-(2-methoxyacetamido)-3-(piperidin-4-yl)propanoic acid |
2137458-89-8 | 0.05g |
$1417.0 | 2023-03-02 | ||
| Enamine | EN300-377604-0.1g |
2-(2-methoxyacetamido)-3-(piperidin-4-yl)propanoic acid |
2137458-89-8 | 0.1g |
$1484.0 | 2023-03-02 | ||
| Enamine | EN300-377604-0.25g |
2-(2-methoxyacetamido)-3-(piperidin-4-yl)propanoic acid |
2137458-89-8 | 0.25g |
$1551.0 | 2023-03-02 | ||
| Enamine | EN300-377604-0.5g |
2-(2-methoxyacetamido)-3-(piperidin-4-yl)propanoic acid |
2137458-89-8 | 0.5g |
$1619.0 | 2023-03-02 | ||
| Enamine | EN300-377604-1.0g |
2-(2-methoxyacetamido)-3-(piperidin-4-yl)propanoic acid |
2137458-89-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-377604-2.5g |
2-(2-methoxyacetamido)-3-(piperidin-4-yl)propanoic acid |
2137458-89-8 | 2.5g |
$3304.0 | 2023-03-02 | ||
| Enamine | EN300-377604-5.0g |
2-(2-methoxyacetamido)-3-(piperidin-4-yl)propanoic acid |
2137458-89-8 | 5.0g |
$4890.0 | 2023-03-02 | ||
| Enamine | EN300-377604-10.0g |
2-(2-methoxyacetamido)-3-(piperidin-4-yl)propanoic acid |
2137458-89-8 | 10.0g |
$7250.0 | 2023-03-02 |
2-(2-Methoxyacetamido)-3-(piperidin-4-yl)propanoic acid Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
Additional information on 2-(2-Methoxyacetamido)-3-(piperidin-4-yl)propanoic acid
Comprehensive Overview of 2-(2-Methoxyacetamido)-3-(piperidin-4-yl)propanoic acid (CAS No. 2137458-89-8)
The compound 2-(2-Methoxyacetamido)-3-(piperidin-4-yl)propanoic acid (CAS No. 2137458-89-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidin-4-yl moiety and a methoxyacetamido group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly exploring its potential applications in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition, aligning with current trends in precision medicine and personalized therapeutics.
One of the most searched questions in the field of medicinal chemistry is: "What are the applications of piperidine derivatives in drug design?" This compound addresses this query directly, as its piperidin-4-yl scaffold is a common pharmacophore in FDA-approved drugs. The integration of a methoxyacetamido side chain further enhances its bioavailability and metabolic stability, making it a promising candidate for oral drug formulations. Recent studies highlight its potential in central nervous system (CNS) disorders, where blood-brain barrier penetration is critical.
From a synthetic chemistry perspective, 2-(2-Methoxyacetamido)-3-(piperidin-4-yl)propanoic acid exemplifies modern trends in green chemistry and atom economy. Its synthesis often involves catalytic asymmetric methods, reducing waste and improving yield—a topic highly relevant to sustainable pharmaceutical manufacturing. Researchers are also investigating its role in peptide mimetics, a hot topic in biologics development, as its structure mimics natural amino acids while offering enhanced stability.
In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. This aligns with the growing demand for in silico tools to accelerate preclinical research. Additionally, its propanoic acid terminus allows for facile conjugation with other bioactive molecules, a strategy widely used in prodrug design and targeted drug delivery systems.
Another trending search term is "How do small molecule modulators interact with protein targets?" Here, the compound’s hydrogen-bonding capabilities and steric flexibility enable selective interactions with biological macromolecules. Its zwitterionic nature at physiological pH further enhances solubility—a key consideration for formulation scientists addressing challenges like poorly soluble drugs.
Beyond pharmaceuticals, this compound’s derivatives are being explored in agrochemicals and material science, particularly for designing biodegradable polymers. Its structural versatility supports modifications to tune properties like hydrophilicity or thermal stability, meeting industry demands for eco-friendly alternatives.
In summary, 2-(2-Methoxyacetamido)-3-(piperidin-4-yl)propanoic acid (CAS No. 2137458-89-8) represents a multifaceted tool for researchers tackling challenges in drug development, sustainable chemistry, and biomaterial innovation. Its relevance to cutting-edge topics like GPCR therapeutics and computational chemistry ensures its continued prominence in scientific literature and industrial applications.
2137458-89-8 (2-(2-Methoxyacetamido)-3-(piperidin-4-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)